Cas no 1602033-07-7 (N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide)

• Product Name: N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide
• CAS No: 1602033-07-7
• MF: C₇H₁₈N₂O₃S
• MW: 210.294420719147
• CID: 6281037
• PubChem ID: 116054102
• Update Time: 2025-06-11

N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide
• 1602033-07-7
• EN300-1067360

• Inchi： 1S/C7H18N2O3S/c1-3-13(10,11)9(5-4-8)6-7-12-2/h3-8H2,1-2H3
• InChI Key： SAJPBFCXJGDAJE-UHFFFAOYSA-N
• SMILES： S(CC)(N(CCOC)CCN)(=O)=O

Computed Properties

• Exact Mass: 210.10381361g/mol
• Monoisotopic Mass: 210.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 81Ų

Additional information on N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide

Introduction to N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide (CAS No. 1602033-07-7)

N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide, a compound with the CAS number 1602033-07-7, is a versatile chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This sulfonamide derivative exhibits unique structural and functional properties, making it a valuable candidate for various applications, particularly in drug design and bioorganic chemistry.

The molecular structure of N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide consists of an ethane-1-sulfonamide backbone, which is functionalized with two distinct side chains: a 2-aminoethyl group and a 2-methoxyethyl group. This bifunctional nature allows the compound to interact with multiple biological targets, thereby enhancing its potential as a pharmacological agent. The presence of both amino and methoxy groups also contributes to its solubility and reactivity, making it suitable for various chemical modifications and derivatization processes.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in the treatment of various diseases, including infectious diseases, inflammatory conditions, and cancer. The sulfonamide moiety is known for its ability to disrupt bacterial cell wall synthesis, making it an effective antimicrobial agent. Additionally, the amino and methoxy groups can be further modified to enhance binding affinity to specific biological targets, thereby improving therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide with various protein targets. These studies have revealed that the compound can effectively interact with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this sulfonamide derivative may inhibit the activity of certain kinases, which are often overexpressed in cancer cells. This finding opens up new avenues for the development of targeted therapies against oncogenic pathways.

Experimental validation of these computational predictions has been conducted using various biochemical assays. These assays have demonstrated that N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide exhibits significant inhibitory activity against specific kinases. The compound's ability to disrupt kinase activity has been attributed to its unique structural features, which allow it to bind tightly to the active site of these enzymes. This binding interaction not only inhibits kinase activity but also disrupts downstream signaling pathways, leading to a potent anti-cancer effect.

Beyond its potential as an anti-cancer agent, N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions are often characterized by the dysregulation of cytokine production and immune cell activation. Studies have indicated that this sulfonamide derivative can modulate cytokine release by inhibiting key signaling pathways involved in inflammation. By doing so, it may help reduce inflammation and alleviate symptoms associated with chronic inflammatory diseases such as rheumatoid arthritis.

The development of novel drug candidates like N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide relies heavily on advancements in synthetic chemistry. The ability to efficiently synthesize complex sulfonamide derivatives is crucial for both academic research and industrial applications. Researchers have developed innovative synthetic routes that allow for the rapid production of these compounds with high purity and yield. These synthetic methods have not only facilitated the discovery of new drug candidates but also enabled large-scale production for clinical trials and commercialization.

The pharmacokinetic properties of N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide are another critical aspect that has been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preliminary pharmacokinetic studies have shown that this sulfonamide derivative exhibits favorable absorption rates and moderate metabolic clearance. These findings suggest that it may have a reasonable bioavailability and duration of action, making it a promising candidate for clinical development.

In conclusion, N-(2-aminoethyl)-N-(2-methoxyethyl)ethane-1-sulfonamide (CAS No. 1602033-07-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with multiple biological targets, making it valuable for treating various diseases, including cancer and inflammatory conditions. Ongoing research continues to explore its therapeutic potential and optimize its pharmacological properties for clinical use.